Cas no 125412-04-6 (D-Alanine,N-(2-hydroxyethyl)-)
D-Alanine,N-(2-hydroxyethyl)- structure
Product Name:D-Alanine,N-(2-hydroxyethyl)-
CAS No:125412-04-6
MF:C5H11NO3
MW:133.145741701126
CID:183158
PubChem ID:5487292
Update Time:2025-04-19
D-Alanine,N-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine,N-(2-hydroxyethyl)-
- (2R)-2-(2-hydroxyethylamino)propanoic acid
- D-Alanine, N-(2-hydroxyethyl)- (9CI)
- N-(2-hydroxyethyl)alanine
- N-(2-hydroxyethyl)-D-alanine
- DTXSID70154766
- Ohet-ala
- 125412-04-6
- AKOS021520322
- D-Alanine, N-(2-hydroxyethyl)-
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- Inchi: 1S/C5H11NO3/c1-4(5(8)9)6-2-3-7/h4,6-7H,2-3H2,1H3,(H,8,9)/t4-/m1/s1
- InChI Key: JOOSUPODUVRSRP-SCSAIBSYSA-N
- SMILES: OCCN[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 133.07393
- Monoisotopic Mass: 133.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 94.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- XLogP3: -3.2
Experimental Properties
- Density: 1.184
- Boiling Point: 319.3°Cat760mmHg
- Flash Point: 146.9°C
- Refractive Index: 1.478
- PSA: 69.56
D-Alanine,N-(2-hydroxyethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
125412-04-6 (D-Alanine,N-(2-hydroxyethyl)-) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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